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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571

This guide provides a comprehensive comparative analysis of commonly used Solvent Yellow
series dyes in various plastic resins. The selection of an appropriate colorant is critical for
achieving desired aesthetic and functional properties in plastic products. This document aims to
assist researchers, scientists, and drug development professionals in making informed
decisions by presenting key performance data, detailed experimental methodologies, and
visual representations of dye characteristics and testing workflows.

Performance Characteristics of Solvent Yellow Dyes

The following tables summarize the key quantitative performance indicators for a selection of
Solvent Yellow dyes commonly used in the plastics industry. These parameters are crucial for
determining the suitability of a dye for a specific application and processing condition.

Table 1: General Properties and Heat Stability of Selected Solvent Yellow Dyes
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Chemical Melting Point Heat Stability
C.l. Name CAS Number

Class (°C) (°C)
Solvent Yellow
14 Monoazo 842-07-9 131-134 ~260
Solvent Yellow o
33 Quinoline 8003-22-3 239 - 244 ~315
Solvent Yellow
93 Pyrazolone 4702-90-3 ~181 >300
Solvent Yellow )
114 Quinophthalone 7576-65-0 263 - 265 ~300
Solvent Yellow

- 94945-27-4 - Excellent
160:1
Solvent Yellow )
163 Anthraquinone 13676-91-0 183 - 188 ~300
Solvent Yellow

- 80748-21-6 115 ~300

179

Table 2: Lightfastness and Suitable Resins for Selected Solvent Yellow Dyes
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Lightfastness (Blue Wool

C.l. Name Suitable Plastic Resins
Scale 1-8)
PVC, Polystyrene,
Solvent Yellow 14 5-6
Polyethylene.[1]
Solvent Yellow 33 Masstone: 7, Tint: 4 ABS, PMMA.[2]
PS, SAN, PMMA, PC, PVC-U,
Solvent Yellow 93 6-7
PPO, PET.[3]
Solvent Yellow 114 7-8 PS, PET, ABS, PC.[4][5]
Plastics requiring fluorescent
Solvent Yellow 160:1 Good
shades.[6]
PS, ABS, PMMA, PC, PET.[2]
Solvent Yellow 163 7-8
[7]
Solvent Yellow 179 7-8 PS, ABS, PMMA, PC, PET.[8]

Alternatives to Solvent Yellow Dyes

For applications demanding higher performance or specific properties, a range of organic and
inorganic pigments serve as viable alternatives.

Table 3: Comparison with Alternative Yellow Colorants

Colorant Type Example Key Advantages Key Disadvantages
High color strength, Generally lower heat
o Pigment Yellow 110, bright shades, good and light stability
Organic Pigments ) ) )
Pigment Yellow 191 transparency.[9][10] compared to inorganic
[11] pigments.[9][10][11]

Lower color strength

) Excellent heat, light, and brightness
o Sicopal® Yellow, _
Inorganic Pigments and weather fastness;  compared to organic
Colortherm® Yellow _ _
do not migrate.[12] pigments and dyes.[9]

[10]
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Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate and
reproducible assessment of dye performance in plastics.

Lightfastness Testing
Based on ISO 105-B02:2014

This method determines the resistance of the color of plastics to the action of an artificial light
source representative of natural daylight (D65).[8][13][14]

o Apparatus: A xenon arc lamp apparatus is used, equipped with filters to simulate daylight
through window glass.[14] The device must allow for controlled temperature and humidity.

o Reference Materials: A set of blue wool references (rated 1 to 8, with 8 being the highest
fastness) are used for comparison.[8][15]

e Procedure:

o A specimen of the colored plastic is prepared and mounted on a card alongside the blue
wool references.

o The specimens and references are exposed to the xenon arc lamp under specified
conditions of temperature and humidity.

o The exposure is continued until a specified contrast (e.g., grade 4 on the grey scale for
assessing change in color) is observed between the exposed and unexposed parts of the
blue wool reference corresponding to the expected lightfastness of the sample.

o The change in color of the test specimen is then assessed by comparing it to the changes
in the blue wool references.

o Assessment: The lightfastness is rated on a scale of 1 to 8, corresponding to the blue wool
reference that shows a similar degree of fading.[15]

Heat Stability Testing
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Based on ASTM D3012

This method is used to estimate the resistance of plastics to accelerated aging by heat in the
presence of air.[16][17][18][19][20]

o Apparatus: A forced-draft oven equipped with a specimen rotator to ensure uniform
exposure.[16][17][18]

e Procedure:

[¢]

Molded plastic specimens of a standard size (e.g., 10 mm x 50 mm x 1 mm) are prepared.
[17]

[¢]

The specimens are mounted on the rotator within the oven.

[e]

The oven is set to a specified high temperature (e.g., 200°C, 220°C, etc., in intervals).[19]

[e]

The specimens are exposed for a predetermined duration.

o Assessment: After exposure, the specimens are visually examined for any change in color,
such as discoloration, degradation, or other signs of thermal instability. The temperature at
which a discernible color change occurs is considered the heat stability limit.[18][19]

Migration Resistance Testing

Based on FDA 21 CFR 175.300

This regulation provides a framework for testing resinous and polymeric coatings for food
contact, which can be adapted for assessing dye migration from plastics.[21]

o Food Simulants: A range of food-simulating solvents are used, such as 10% ethanol, 50%
ethanol, and fatty food simulants, depending on the intended application of the plastic.

e Procedure:

o The colored plastic sample is exposed to the appropriate food simulant for a specified time
and at a temperature that represents the intended conditions of use.
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o The food simulant is then analyzed to determine the amount of substance that has
migrated from the plastic.

o Assessment: The quantity of migrated substance is measured and compared against the
limits set by the regulation. This provides an indication of the dye's propensity to migrate out
of the plastic matrix. It is important to note that these are quality control test methods and not
migration protocols for all applications.[22]

Color Strength Measurement

Based on ISO 787-24

This standard describes a photometric method for determining the relative tinting strength of
colored pigments.[3][7][23][24][25]

 Principle: The method is based on the Kubelka-Munk theory, which relates the reflectance of
a colored sample to its absorption (K) and scattering (S) coefficients. The color strength is
proportional to the K/S value.[26]

e Procedure:

o A standard dispersion of the dye in a white pigment paste (e.g., with titanium dioxide) is
prepared.

o A similar dispersion of the test sample is prepared at the same concentration.

o The reflectance of both the standard and the test sample dispersions are measured using
a spectrophotometer.

o Calculation: The relative tinting strength is calculated from the K/S values of the sample and
the standard.[26]

Visualizations

The following diagrams illustrate the chemical structures of key Solvent Yellow dyes and a
generalized workflow for evaluating their performance in plastics.
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Solvent Yellow 163 (Anthraquinone)

Solvent Yellow 114 (Quinophthalone)

Solvent Yellow 93 (Pyrazolone)

C21H18N402

Solvent Yellow 14 (Monoazo)

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Dye Selection

Masterbatch Preparation

:

Injection/Compression Molding

:

Specimen Preparation

Performance Testing

Light Exposure /Thermal Stress \Solvent Extraction Spectrophotometry

Lightfastness (1ISO 105-B02) Heat Stability (ASTM D3012) Migration (FDA 21 CFR 175.300) Color Strength (ISO 787-24)

N

Data Analysis & Comparison

Final Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b082571?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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